Cas no 489446-83-5 ((2R,4S)-4-{[(tert-butoxy)carbonyl]amino}oxolane-2-carboxylic acid)
(2R,4S)-4-{[(tert-butoxy)carbonyl]amino}oxolane-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- D-erythro-Pentonic acid, 2,5-anhydro-3,4-dideoxy-4-[[(1,1-dimethylethoxy)carbonyl]amino]-
- (2R,4S)-4-{[(tert-butoxy)carbonyl]amino}oxolane-2-carboxylic acid
- (2R,4S)-4-{[(tert-butoxy)carbonyl]amino}oxolane-2-carboxylicacid
- P20948
- PS-20281
- EN300-6498551
- (2R,4S)-4-{[(TERT-BUTOXY)CARBONYL]AMINOOXOLANE-2-CARBOXYLIC ACID
- (2R,4S)-4-((tert-Butoxycarbonyl)amino)tetrahydrofuran-2-carboxylic acid
- 489446-83-5
- rac-(2R,4S)-4-{[(tert-butoxy)carbonyl]amino}oxolane-2-carboxylic acid
-
- Inchi: 1S/C10H17NO5/c1-10(2,3)16-9(14)11-6-4-7(8(12)13)15-5-6/h6-7H,4-5H2,1-3H3,(H,11,14)(H,12,13)/t6-,7+/m0/s1
- InChI Key: XPLRZNDPTQWMSL-NKWVEPMBSA-N
- SMILES: O1C[C@H](C[C@@H]1C(=O)O)NC(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 231.11067264g/mol
- Monoisotopic Mass: 231.11067264g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 283
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 84.9Ų
Experimental Properties
- Density: 1.22±0.1 g/cm3(Predicted)
- Boiling Point: 401.4±45.0 °C(Predicted)
- pka: 3.43±0.40(Predicted)
(2R,4S)-4-{[(tert-butoxy)carbonyl]amino}oxolane-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D632750-100mg |
(2R,4S)-4-{[(tert-butoxy)carbonyl]amino}oxolane-2-carboxylic acid |
489446-83-5 | 97% | 100mg |
$750 | 2025-02-10 | |
| eNovation Chemicals LLC | D632750-250MG |
(2R,4S)-4-{[(tert-butoxy)carbonyl]amino}oxolane-2-carboxylic acid |
489446-83-5 | 97% | 250mg |
$1205 | 2025-02-10 | |
| eNovation Chemicals LLC | D632750-500MG |
(2R,4S)-4-{[(tert-butoxy)carbonyl]amino}oxolane-2-carboxylic acid |
489446-83-5 | 97% | 500mg |
$2005 | 2025-02-10 | |
| eNovation Chemicals LLC | D632750-1G |
(2R,4S)-4-{[(tert-butoxy)carbonyl]amino}oxolane-2-carboxylic acid |
489446-83-5 | 97% | 1g |
$3010 | 2025-02-10 | |
| eNovation Chemicals LLC | D632750-5G |
(2R,4S)-4-{[(tert-butoxy)carbonyl]amino}oxolane-2-carboxylic acid |
489446-83-5 | 97% | 5g |
$7855 | 2023-05-12 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ0544-100MG |
(2R,4S)-4-{[(tert-butoxy)carbonyl]amino}oxolane-2-carboxylic acid |
489446-83-5 | 97% | 100MG |
¥ 4,006.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ0544-250MG |
(2R,4S)-4-{[(tert-butoxy)carbonyl]amino}oxolane-2-carboxylic acid |
489446-83-5 | 97% | 250MG |
¥ 6,402.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ0544-500MG |
(2R,4S)-4-{[(tert-butoxy)carbonyl]amino}oxolane-2-carboxylic acid |
489446-83-5 | 97% | 500MG |
¥ 10,672.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ0544-1G |
(2R,4S)-4-{[(tert-butoxy)carbonyl]amino}oxolane-2-carboxylic acid |
489446-83-5 | 97% | 1g |
¥ 16,005.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ0544-5G |
(2R,4S)-4-{[(tert-butoxy)carbonyl]amino}oxolane-2-carboxylic acid |
489446-83-5 | 97% | 5g |
¥ 48,015.00 | 2023-04-13 |
(2R,4S)-4-{[(tert-butoxy)carbonyl]amino}oxolane-2-carboxylic acid Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on (2R,4S)-4-{[(tert-butoxy)carbonyl]amino}oxolane-2-carboxylic acid
Introduction to (2R,4S)-4-{[(tert-butoxy)carbonyl]amino}oxolane-2-carboxylic acid (CAS No. 489446-83-5)
(2R,4S)-4-{[(tert-butoxy)carbonyl]amino}oxolane-2-carboxylic acid (CAS No. 489446-83-5) is a chiral amino acid derivative that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique stereochemistry and functional groups, which make it a valuable building block for the synthesis of bioactive molecules and drug candidates. In this article, we will delve into the chemical properties, synthetic methods, and potential applications of this compound, highlighting recent advancements in the field.
The chemical structure of (2R,4S)-4-{[(tert-butoxy)carbonyl]amino}oxolane-2-carboxylic acid consists of a five-membered oxolane ring with an amino group protected by a tert-butoxycarbonyl (Boc) moiety and a carboxylic acid group. The presence of these functional groups, along with the specific stereochemistry at the 2R and 4S positions, imparts unique reactivity and biological properties to the molecule. The Boc protecting group is particularly useful in organic synthesis as it can be readily removed under mild acidic conditions, allowing for further functionalization of the amino group.
One of the key applications of (2R,4S)-4-{[(tert-butoxy)carbonyl]amino}oxolane-2-carboxylic acid is in the synthesis of peptidomimetics and other bioactive compounds. Peptidomimetics are molecules that mimic the structure and function of peptides but often exhibit improved pharmacological properties such as enhanced stability, bioavailability, and reduced immunogenicity. The chiral nature of this compound makes it an ideal candidate for constructing peptidomimetics with specific stereochemical configurations, which can be crucial for achieving desired biological activities.
Recent research has also explored the use of (2R,4S)-4-{[(tert-butoxy)carbonyl]amino}oxolane-2-carboxylic acid in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry reported the synthesis and evaluation of a series of peptidomimetics derived from this compound as potential inhibitors of protein-protein interactions (PPIs). PPIs are critical for many cellular processes and are increasingly recognized as important targets for drug discovery. The researchers found that certain derivatives exhibited potent inhibitory activity against specific PPIs involved in cancer progression and inflammatory diseases.
In addition to its use in peptidomimetic synthesis, (2R,4S)-4-{[(tert-butoxy)carbonyl]amino}oxolane-2-carboxylic acid has been employed in the development of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes within the body. The carboxylic acid group in this compound can be modified to form ester or amide derivatives that are more stable under physiological conditions but can be cleaved by enzymes to release the active drug. This approach has been used to improve the pharmacokinetic properties and reduce side effects of various therapeutic agents.
The synthetic methods for preparing (2R,4S)-4-{[(tert-butoxy)carbonyl]amino}oxolane-2-carboxylic acid have been extensively studied and optimized over the years. One common approach involves the stereoselective synthesis of the oxolane ring followed by functionalization with the Boc-protected amino group and carboxylic acid moiety. A notable example is a method reported by a research group at Harvard University, which utilized a combination of asymmetric catalysis and organometallic chemistry to achieve high yields and enantiomeric purity. This method has since been adopted by several pharmaceutical companies for large-scale production.
The biological activity of (2R,4S)-4-{[(tert-butoxy)carbonyl]amino}oxolane-2-carboxylic acid has also been investigated in various preclinical studies. For instance, a study published in Bioorganic & Medicinal Chemistry Letters demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest potential therapeutic applications in treating inflammatory disorders such as rheumatoid arthritis and Crohn's disease.
Beyond its direct biological activity, (2R,4S)-4-{[(tert-butoxy)carbonyl]amino}oxolane-2-carboxylic acid serves as a versatile intermediate in combinatorial chemistry approaches. Combinatorial chemistry involves the rapid synthesis and screening of large libraries of compounds to identify lead candidates for drug development. The chiral nature and functional versatility of this compound make it an attractive starting point for generating diverse chemical libraries with potential therapeutic applications.
In conclusion, (2R,4S)-4-{[(tert-butoxy)carbonyl]amino}oxolane-2-carboxylic acid (CAS No. 489446-83-5) is a highly valuable compound in medicinal chemistry and pharmaceutical research. Its unique chemical structure and properties make it suitable for a wide range of applications, including peptidomimetic synthesis, prodrug development, and combinatorial chemistry. Recent advancements in synthetic methods and biological studies have further highlighted its potential as a key building block for developing novel therapeutic agents. As research continues to advance, it is likely that new applications and insights into this compound will emerge, contributing to ongoing efforts in drug discovery and development.
489446-83-5 ((2R,4S)-4-{[(tert-butoxy)carbonyl]amino}oxolane-2-carboxylic acid) Related Products
- 603130-25-2((2S,5S)-5-(tert-butoxycarbonylamino)tetrahydropyran-2-carboxylic acid)
- 1408074-42-9(5-(tert-butoxycarbonylamino)tetrahydropyran-2-carboxylic acid)
- 1652584-72-9(2-Oxepanecarboxylic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-, (2R,3S)-rel-)
- 1993226-94-0(cis-5-(tert-butoxycarbonylamino)tetrahydropyran-2-carboxylic acid)
- 1652584-71-8(2-Oxepanecarboxylic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-, ethyl ester, (2R,3R)-rel-)
- 663190-41-8(Hexanoic acid,2-(acetyloxy)-3-[[(1,1-dimethylethoxy)carbonyl]amino]-5-methyl-, (3S)-)
- 1652584-68-3(2-Oxepanecarboxylic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-, ethyl ester, (2R,3S)-rel-)
- 840540-59-2(5-[(Tert-butoxycarbonylamino)methyl]tetrahydrofuran-2-carboxylic acid)
- 603130-13-8((2S,5R)-5-(tert-butoxycarbonylamino)tetrahydropyran-2-carboxylic acid)
- 1652584-73-0(2-Oxepanecarboxylic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-, (2R,3R)-rel-)